4-Chlorobenzo[D]oxazole-2-thiol

• IUPAC Name: 4-chloro-3H-1,3-benzoxazole-2-thione
• InChI: InChI=1S/C7H4ClNOS/c8-4-2-1-3-5-6(4)9-7(11)10-5/h1-3H,(H,9,11)
• InChI Key: OECPVFFAUMPBRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)NC(=S)O2
• Molecular Formula: C7H4ClNOS
• Molecular Weight: 185.63 g/mol

Description

4-Chlorobenzo[D]oxazole-2-thiol is a useful research compound. Its molecular formula is C7H4ClNOS and its molecular weight is 185.63 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Versatility in Ligand Design : Oxazolines, like 4-Chlorobenzo[D]oxazole-2-thiol, are known for their versatility in ligand design, straightforward synthesis, and ability to modulate chiral centers, which are crucial in transition metal-catalyzed asymmetric organic syntheses (Gómez, Muller, & Rocamora, 1999).

• Antiviral Activity : Compounds like 5(4Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides, which are structurally related to 4-Chlorobenzo[D]oxazole-2-thiol, have shown potential anti-tobacco mosaic virus activity (Chen et al., 2010).

• Antimalarial Drug Synthesis : The ultrafast synthesis of 2-(benzhydrylthio)benzo[d]oxazole, another compound similar to 4-Chlorobenzo[D]oxazole-2-thiol, in a capillary microreactor has been demonstrated to enable high throughput and significant yield, facilitating the rapid development of new antimalarial drugs (Ramanjaneyulu, Vidyacharan, Ahn, & Kim, 2020).

• Microwave-Assisted Synthesis : The compound 5-(3-chlorobenzo[b]thien-2-yl)-4H-1,2,4-triazole-3-thiol was effectively synthesized under microwave conditions, demonstrating the potential for efficient and regioselective synthesis methods in related chemical structures (Ashry et al., 2006).

• Building Block for Heterocycles : Benzoxazole methyl ester, closely related to 4-Chlorobenzo[D]oxazole-2-thiol, has been identified as a versatile building block for heterocycles. Its conformational preferences are influenced by strong electronic delocalization and chalcogen bonding (Saeed et al., 2021).

• Addition Reactions Involving Heteroaromatic Thiols : 4-Substituted 2-phenylthiazole-5-thiols, which are structurally similar to 4-Chlorobenzo[D]oxazole-2-thiol, undergo unique addition reactions involving the exocyclic sulfur atom. These reactions are critical in the synthesis of heteroaromatic thiols towards unsaturated systems (Barrett & Walker, 1976).